Cas no 1895847-78-5 ((2-Methyl-2,3-dihydro-1H-indol-7-yl)methanamine)
(2-Methyl-2,3-dihydro-1H-indol-7-yl)methanamine Chemical and Physical Properties
Names and Identifiers
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- EN300-7539047
- 1895847-78-5
- (2-Methyl-2,3-dihydro-1H-indol-7-yl)methanamine
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- Inchi: 1S/C10H14N2/c1-7-5-8-3-2-4-9(6-11)10(8)12-7/h2-4,7,12H,5-6,11H2,1H3
- InChI Key: NDCXMSCNAAAHFZ-UHFFFAOYSA-N
- SMILES: N1C2C(CN)=CC=CC=2CC1C
Computed Properties
- Exact Mass: 162.115698455g/mol
- Monoisotopic Mass: 162.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 38Ų
(2-Methyl-2,3-dihydro-1H-indol-7-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7539047-0.05g |
(2-methyl-2,3-dihydro-1H-indol-7-yl)methanamine |
1895847-78-5 | 95% | 0.05g |
$315.0 | 2024-05-23 | |
| Enamine | EN300-7539047-0.1g |
(2-methyl-2,3-dihydro-1H-indol-7-yl)methanamine |
1895847-78-5 | 95% | 0.1g |
$470.0 | 2024-05-23 | |
| Enamine | EN300-7539047-0.25g |
(2-methyl-2,3-dihydro-1H-indol-7-yl)methanamine |
1895847-78-5 | 95% | 0.25g |
$672.0 | 2024-05-23 | |
| Enamine | EN300-7539047-0.5g |
(2-methyl-2,3-dihydro-1H-indol-7-yl)methanamine |
1895847-78-5 | 95% | 0.5g |
$1058.0 | 2024-05-23 | |
| Enamine | EN300-7539047-1.0g |
(2-methyl-2,3-dihydro-1H-indol-7-yl)methanamine |
1895847-78-5 | 95% | 1.0g |
$1357.0 | 2024-05-23 | |
| Enamine | EN300-7539047-2.5g |
(2-methyl-2,3-dihydro-1H-indol-7-yl)methanamine |
1895847-78-5 | 95% | 2.5g |
$2660.0 | 2024-05-23 | |
| Enamine | EN300-7539047-5.0g |
(2-methyl-2,3-dihydro-1H-indol-7-yl)methanamine |
1895847-78-5 | 95% | 5.0g |
$3935.0 | 2024-05-23 | |
| Enamine | EN300-7539047-10.0g |
(2-methyl-2,3-dihydro-1H-indol-7-yl)methanamine |
1895847-78-5 | 95% | 10.0g |
$5837.0 | 2024-05-23 | |
| Aaron | AR0288K0-50mg |
(2-methyl-2,3-dihydro-1H-indol-7-yl)methanamine |
1895847-78-5 | 95% | 50mg |
$459.00 | 2025-02-15 | |
| Aaron | AR0288K0-100mg |
(2-methyl-2,3-dihydro-1H-indol-7-yl)methanamine |
1895847-78-5 | 95% | 100mg |
$672.00 | 2025-02-15 |
(2-Methyl-2,3-dihydro-1H-indol-7-yl)methanamine Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on (2-Methyl-2,3-dihydro-1H-indol-7-yl)methanamine
(2-Methyl-2,3-dihydro-1H-indol-7-yl)methanamine (CAS No. 1895847-78-5): A Comprehensive Overview
(2-Methyl-2,3-dihydro-1H-indol-7-yl)methanamine (CAS No. 1895847-78-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.
The chemical structure of (2-Methyl-2,3-dihydro-1H-indol-7-yl)methanamine is composed of a 2-methyl-substituted 2,3-dihydroindole ring linked to a methanamine group. This arrangement imparts the molecule with a combination of aromatic and amine functionalities, which are crucial for its biological interactions. The indole scaffold is well-known for its prevalence in natural products and its involvement in various biological processes, including neurotransmission and cell signaling.
Recent research has focused on the potential therapeutic applications of (2-Methyl-2,3-dihydro-1H-indol-7-yl)methanamine. One notable area of interest is its activity as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with serotonin receptors, particularly the 5-HT1A receptor, which plays a critical role in mood regulation and anxiety disorders. This interaction suggests that (2-Methyl-2,3-dihydro-1H-indol-7-yl)methanamine may have potential as an anxiolytic or antidepressant agent.
In addition to its effects on serotonin receptors, (2-Methyl-2,3-dihydro-1H-indol-7-yl)methanamine has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings highlight the compound's potential as a neuroprotective agent and warrant further investigation in clinical settings.
The pharmacokinetic properties of (2-Methyl-2,3-dihydro-1H-indol-7-yl)methanamine have also been studied to assess its suitability for therapeutic use. Research indicates that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it a promising candidate for drug development. However, further studies are needed to optimize its formulation and delivery methods to ensure maximum efficacy and safety.
Safety and toxicity assessments are crucial steps in the drug development process. Preliminary studies on (2-Methyl-2,3-dihydro-1H-indol-7-yl)methanamine have shown that it has a favorable safety profile at therapeutic doses. However, more comprehensive toxicity studies are required to fully evaluate its long-term safety and potential side effects.
In conclusion, (2-Methyl-2,3-dihydro-1H-indol-7-yl)methanamine (CAS No. 1895847-78-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies will continue to explore its mechanisms of action and optimize its use in clinical settings.
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